![molecular formula C22H17NO7 B4851000 4-{2-[(N-2-furoylglycyl)oxy]acetyl}phenyl benzoate](/img/structure/B4851000.png)
4-{2-[(N-2-furoylglycyl)oxy]acetyl}phenyl benzoate
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves oxidative cleavage and condensation reactions. For instance, 2,3-diphenyl and other substituted furans can be oxidized with chromium trioxide in acetic acid to yield related phenyl benzoates, demonstrating a method that might be adapted for the synthesis of the target compound (Inukai et al., 1982).
Molecular Structure Analysis
Molecular structure analysis often involves X-ray crystallography and spectroscopic methods. Compounds with similar structures to the target have been characterized to reveal planar and non-planar arrangements, indicative of the complex interplay between different functional groups (Burns & Hagaman, 1993).
Chemical Reactions and Properties
Chemical reactions involving similar entities highlight the reactivity of acyl and furan groups. Functionalization and cyclization reactions, for instance, demonstrate the ability of these compounds to undergo transformations leading to new structures, providing insights into possible reactions for the target compound (Yıldırım & Ilhan, 1997).
Physical Properties Analysis
The physical properties of similar compounds, such as melting points and solubility, are crucial for understanding their behavior in different environments. For example, the structural analysis of monofluorinated molecules provides information on hydrogen bonding and molecular conformation, which are essential for predicting the physical properties of the target compound (Burns & Hagaman, 1993).
Chemical Properties Analysis
The chemical properties, including reactivity towards other chemicals and stability under various conditions, can be inferred from studies on related compounds. For instance, the reactivity of benzoyl- and acetylhydrazones with phenylisocyanate to form substituted oxadiazoles suggests potential reactivity paths for the target compound, highlighting its potential for further chemical modification (Awadallah, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
[4-[2-[2-(furan-2-carbonylamino)acetyl]oxyacetyl]phenyl] benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO7/c24-18(14-29-20(25)13-23-21(26)19-7-4-12-28-19)15-8-10-17(11-9-15)30-22(27)16-5-2-1-3-6-16/h1-12H,13-14H2,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPFMJJOOJDLXPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)COC(=O)CNC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[2-({2-[(2-Furylcarbonyl)amino]acetyl}oxy)acetyl]phenyl benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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